Semotiadil
Semotiadil
Brand Name:
Vulcanchem
CAS No.:
116476-13-2
VCID:
VC20855846
InChI:
InChI=1S/C29H32N2O6S/c1-30(14-16-34-21-10-12-25-26(18-21)37-19-36-25)13-6-15-35-24-11-9-20(33-3)17-22(24)28-29(32)31(2)23-7-4-5-8-27(23)38-28/h4-5,7-12,17-18,28H,6,13-16,19H2,1-3H3/t28-/m1/s1
SMILES:
CN1C2=CC=CC=C2SC(C1=O)C3=C(C=CC(=C3)OC)OCCCN(C)CCOC4=CC5=C(C=C4)OCO5
Molecular Formula:
C29H32N2O6S
Molecular Weight:
536.6 g/mol
Semotiadil
CAS No.: 116476-13-2
Cat. No.: VC20855846
Molecular Formula: C29H32N2O6S
Molecular Weight: 536.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116476-13-2 |
|---|---|
| Molecular Formula | C29H32N2O6S |
| Molecular Weight | 536.6 g/mol |
| IUPAC Name | (2R)-2-[2-[3-[2-(1,3-benzodioxol-5-yloxy)ethyl-methylamino]propoxy]-5-methoxyphenyl]-4-methyl-1,4-benzothiazin-3-one |
| Standard InChI | InChI=1S/C29H32N2O6S/c1-30(14-16-34-21-10-12-25-26(18-21)37-19-36-25)13-6-15-35-24-11-9-20(33-3)17-22(24)28-29(32)31(2)23-7-4-5-8-27(23)38-28/h4-5,7-12,17-18,28H,6,13-16,19H2,1-3H3/t28-/m1/s1 |
| Standard InChI Key | RKXVEXUAWGRFNP-MUUNZHRXSA-N |
| Isomeric SMILES | CN1C2=CC=CC=C2S[C@@H](C1=O)C3=C(C=CC(=C3)OC)OCCCN(C)CCOC4=CC5=C(C=C4)OCO5 |
| SMILES | CN1C2=CC=CC=C2SC(C1=O)C3=C(C=CC(=C3)OC)OCCCN(C)CCOC4=CC5=C(C=C4)OCO5 |
| Canonical SMILES | CN1C2=CC=CC=C2SC(C1=O)C3=C(C=CC(=C3)OC)OCCCN(C)CCOC4=CC5=C(C=C4)OCO5 |
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